
Kadsuric acid CAS number and molecular
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Kadsuric acid

Cat. No.: B15589823 Get Quote

Kadsuric Acid: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Kadsuric acid, a natural product isolated from the plant Kadsura coccinea, presents a subject

of interest for phytochemical and pharmacological research. This technical guide provides a

consolidated summary of the currently available information on Kadsuric acid, including its

chemical properties. While research on this specific compound is limited, this document also

contextualizes its potential biological significance by summarizing the known activities of

related compounds from its source organism.

Core Chemical Data
The fundamental chemical identifiers for Kadsuric acid are detailed below, providing a

foundational reference for researchers.
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Property Value Citation

CAS Number 62393-88-8 [1]

Molecular Formula C₃₀H₄₆O₄ [1]

Molecular Weight 470.7 g/mol [1]

IUPAC Name

(Z,6R)-6-

[(3aR,6S,7S,9aS,9bS)-6-(2-

carboxyethyl)-3a,6,9b-

trimethyl-7-prop-1-en-2-yl-

1,2,3,4,7,8,9,9a-

octahydrocyclopenta[a]naphth

alen-3-yl]-2-methylhept-2-enoic

acid

[1]

Biological Context and Potential Activities
Direct experimental studies detailing the biological activities and mechanism of action of

Kadsuric acid are not extensively available in the current body of scientific literature. However,

its source, Kadsura coccinea, is known to be a rich reservoir of bioactive compounds, primarily

lignans and triterpenoids. Research on extracts and other isolated compounds from this plant

has revealed a range of pharmacological effects, suggesting potential areas for future

investigation of Kadsuric acid.

Known biological activities of compounds from Kadsura coccinea include:

Anti-tumor properties

Anti-HIV activity

Anti-inflammatory effects

It is important to emphasize that these activities have been attributed to the plant extract or

other specific compounds isolated from it, and not directly to Kadsuric acid. Further research

is required to determine if Kadsuric acid exhibits similar or other biological effects.
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Experimental Methodologies: A General Approach
Specific experimental protocols for the isolation, synthesis, or biological evaluation of Kadsuric
acid are not well-documented. However, a general workflow for the isolation of natural

products from a plant source like Kadsura coccinea can be outlined. This serves as a

foundational methodology that can be adapted for the specific targeting of Kadsuric acid.
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Solvent Extraction
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Preparative HPLC

Structure Elucidation
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Biological Activity Screening
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Figure 1. Generalized workflow for the isolation and characterization of natural products from

plant sources.
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Signaling Pathways: An Area for Future Research
Due to the limited biological data available for Kadsuric acid, there is currently no information

on the specific signaling pathways it may modulate. Future research, guided by the known

activities of compounds from Kadsura coccinea, could explore pathways related to

inflammation (e.g., NF-κB, MAPK signaling) and cell proliferation (e.g., PI3K/Akt, apoptosis

pathways).

The diagram below illustrates a hypothetical logical relationship for initiating research into the

mechanism of action of a novel natural product with suspected anti-inflammatory properties.

Kadsuric Acid

In vitro Anti-inflammatory Assays
(e.g., NO production, cytokine release)

Positive Result

Investigation of Key Inflammatory Pathways
(NF-κB, MAPK, JAK-STAT)

Target Deconvolution
(e.g., proteomics, affinity chromatography)

In vivo Models of Inflammation
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Figure 2. A logical workflow for investigating the anti-inflammatory mechanism of a novel

compound.

Conclusion and Future Directions
Kadsuric acid is a defined chemical entity with a known structure and source. However, a

significant gap exists in the understanding of its biological properties and potential therapeutic

applications. The rich pharmacological profile of its native plant, Kadsura coccinea, provides a

compelling rationale for further investigation.

Future research should prioritize:

Isolation and/or Synthesis: Developing robust methods to obtain sufficient quantities of pure

Kadsuric acid for comprehensive studies.

Biological Screening: Evaluating the cytotoxic, anti-inflammatory, antimicrobial, and other

biological activities of Kadsuric acid in a battery of in vitro assays.

Mechanism of Action Studies: For any confirmed activities, elucidating the underlying

molecular mechanisms and identifying specific cellular targets and signaling pathways.

This technical guide serves as a starting point for researchers and drug development

professionals interested in Kadsuric acid, highlighting both what is known and the significant

opportunities that exist for future discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15589823#kadsuric-acid-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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